Cas no 1805510-63-7 (Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate)

• Product Name: Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate
• CAS No: 1805510-63-7
• MF: C₁₀H₅ClF₆O₂
• MW: 306.588923215866
• CID: 4795263
• Update Time: 2025-08-05

Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate

• Inchi： 1S/C10H5ClF6O2/c1-19-8(18)4-2-5(9(12,13)14)6(3-7(4)11)10(15,16)17/h2-3H,1H3
• InChI Key： DTZLRVKXQPOVOH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(C(F)(F)F)C=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate

Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate (CAS No. 1805510-63-7): A Comprehensive Overview

Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate, identified by its CAS number 1805510-63-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various scientific domains. The presence of multiple functional groups, including trifluoromethyl and chloro substituents, makes it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate consists of a benzoate core modified with trifluoromethyl groups at the 4 and 5 positions and a chloro group at the 2 position. This specific arrangement imparts unique electronic and steric properties to the molecule, which are highly valuable in drug design and development. The trifluoromethyl group, known for its electron-withdrawing effect, can enhance the metabolic stability of drug candidates, while the chloro group can serve as a handle for further functionalization via cross-coupling reactions.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents with improved pharmacokinetic profiles. Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate has emerged as a key intermediate in the synthesis of such compounds. Its structural motifs are frequently incorporated into molecules targeting various diseases, including cancer, inflammation, and infectious disorders. The< strong> trifluoromethyl group, in particular, has been extensively studied for its ability to modulate drug efficacy and selectivity.

One of the most compelling aspects of Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactive sites to develop inhibitors of key enzymes involved in disease pathways. For instance, derivatives of this compound have shown promise as inhibitors of kinases and other enzymes overexpressed in cancer cells. The< strong> chloro substituent allows for facile introduction of additional functional groups through palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures.

The pharmaceutical industry has also been keenly interested in exploring the potential of Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate as a building block for new drugs. Its ability to undergo various chemical transformations makes it an attractive candidate for medicinal chemists seeking to design molecules with optimized pharmacological properties. Recent studies have highlighted its utility in the synthesis of small-molecule inhibitors with high affinity and selectivity for biological targets.

The synthesis of Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to streamline the production process.

In addition to its pharmaceutical applications, Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. The< strong> trifluoromethyl group can influence the electron transport properties of materials, making this compound valuable for developing new types of semiconductors and light-emitting diodes (LEDs).

The environmental impact of Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate is another area of interest. While its applications are promising, researchers are also mindful of its potential environmental footprint. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at reducing the environmental impact of chemical manufacturing processes.

In conclusion, Methyl 4,5-bis(trifluoromethyl)-2-chlorobenzoate (CAS No. 1805510-63-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis and a promising material for advanced technologies. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in both academic and industrial settings.